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Compound of Interest

Compound Name: Tetranactin

Cat. No.: B015989 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Tetranactin. The following procedures are designed

to ensure the safe handling, storage, and disposal of this compound.

Properties of Tetranactin
Tetranactin is an antibiotic with insecticidal and miticidal properties, produced by Streptomyces

sp.[1][2] It functions as a monovalent cation ionophore with high selectivity for ammonium and

potassium ions.[1]
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Property Value Source

CAS Number 33956-61-5 [1][3]

Molecular Formula C44H72O12 [1][3]

Molecular Weight 793.0 g/mol [1]

Appearance White solid [1]

Purity >95% [1]

Solubility

Soluble in ethanol, methanol,

DMF, or DMSO. Limited water

solubility.

[1]

LD50 (Mice)
>300 mg/kg (intraperitoneal

injection), >15,000 mg/kg (oral)
[4]

Storage -20°C [1]

Personal Protective Equipment (PPE)
Given that Tetranactin is an antibiotic with insecticidal properties, and in the absence of a

specific Safety Data Sheet (SDS), a cautious approach to PPE is warranted, following general

best practices for handling potentially hazardous chemicals and pesticides.[5][6]

Minimum Recommended PPE:

Gloves: Chemically resistant gloves (e.g., nitrile or neoprene) are essential to prevent dermal

exposure.[7][8] Always wash gloves before removing them.[8]

Eye Protection: Safety glasses with side shields, chemical splash goggles, or a face shield

should be worn to protect against splashes or dust.[5]

Lab Coat/Protective Clothing: A lab coat or chemical-resistant coveralls should be worn to

protect the skin.[6] Long-sleeved shirts and long pants are a minimum requirement.[6][8]

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved

respirator is recommended.[5][8] The need for respiratory protection should be determined

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://www.uniscience.co.kr/BioAustralis/tetranactin.pdf
http://www.bcpcpesticidecompendium.org/tetranactin.html
http://www.uniscience.co.kr/BioAustralis/tetranactin.pdf
http://www.bcpcpesticidecompendium.org/tetranactin.html
http://www.uniscience.co.kr/BioAustralis/tetranactin.pdf
http://www.uniscience.co.kr/BioAustralis/tetranactin.pdf
http://www.uniscience.co.kr/BioAustralis/tetranactin.pdf
http://www.uniscience.co.kr/BioAustralis/tetranactin.pdf
https://www.medchemexpress.com/tetranactin.html
http://www.uniscience.co.kr/BioAustralis/tetranactin.pdf
https://www.benchchem.com/product/b015989?utm_src=pdf-body
https://extension.missouri.edu/publications/g1917
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://www.corteva.com/content/dam/dpagco/corteva/na/us/en/files/bulk-handling-guides/US-Corteva-Agriscience-Bulk-Storage-and-Handling-Guide.pdf
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
https://extension.missouri.edu/publications/g1917
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
https://extension.missouri.edu/publications/g1917
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


by a risk assessment of the specific procedure being performed.

Footwear: Closed-toe shoes are mandatory.[6] For larger quantities or in situations with a

higher risk of spills, chemically resistant boots should be worn.[6]

Operational Plan: Handling and Storage
Receiving and Unpacking:

Inspect the package for any signs of damage or leakage upon arrival.

Wear appropriate PPE (gloves, lab coat, eye protection) when unpacking.

Verify that the container is properly labeled and sealed.

Store the compound immediately under the recommended conditions.

General Handling:

Work Area: Handle Tetranactin in a well-ventilated area, such as a chemical fume hood,

especially when working with the solid form or creating solutions.

Avoid Contamination: Do not eat, drink, or smoke in areas where Tetranactin is handled.[9]

Wash hands thoroughly with soap and water after handling.[7][8]

Weighing: When weighing the solid, do so in a fume hood or a ventilated balance enclosure

to avoid inhaling dust.

Solution Preparation: When dissolving Tetranactin, add the solid to the solvent slowly to

avoid splashing. It is soluble in ethanol, methanol, DMF, or DMSO.[1]

Storage:

Temperature: Store Tetranactin at -20°C in its original, tightly sealed container.[1]

Location: Store in a locked, designated area away from incompatible materials such as

strong oxidizing agents.[10]
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Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.

Disposal Plan
The disposal of Tetranactin should be handled in accordance with all federal, state, and local

regulations for pesticide and chemical waste.[11][12]

General Guidelines:

Waste Classification: Tetranactin waste should be treated as hazardous chemical waste.

Containers: Use designated, sealed, and clearly labeled hazardous waste containers. Do not

mix with other waste streams unless specifically instructed to do so by your institution's

environmental health and safety (EHS) office.[10]

Excess Material: Avoid generating excess material by only preparing the amount of solution

needed for an experiment.[11]

Empty Containers: Do not reuse empty containers.[11] They should be triple-rinsed with an

appropriate solvent, and the rinsate collected as hazardous waste. The empty container

should then be disposed of according to institutional guidelines.

Disposal Route: Contact your institution's EHS office or a licensed hazardous waste disposal

contractor for pickup and disposal.[11] Never pour Tetranactin waste down the drain or

dispose of it in the regular trash.[11]

Emergency Procedures
Spills:

Evacuation: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Control: Prevent the spill from spreading by using an inert absorbent material like sand or

vermiculite.

Personal Protection: Wear appropriate PPE, including respiratory protection if necessary,

before attempting to clean up a spill.
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Cleanup: Carefully scoop the absorbent material into a designated hazardous waste

container. Clean the spill area with soap and water, collecting the cleaning materials for

disposal as hazardous waste.

Reporting: Report all spills to your supervisor and the institutional EHS office.

Personal Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes.[13][14] Seek medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[13] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[13] If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water.[13] Never give anything by

mouth to an unconscious person.[13] Seek immediate medical attention.

Experimental Protocols
Detailed experimental protocols for Tetranactin are not provided in general safety documents.

However, the scientific literature describes its use in various assays. Researchers should

consult the primary literature for detailed methodologies. Key experimental findings include:

Antibacterial and Antifungal Activity: Tetranactin has been shown to inhibit the growth of

Gram-positive bacteria and certain plant pathogenic fungi at concentrations below 0.9

µg/mL.[15]

Insecticidal and Miticidal Activity: It demonstrates dose-dependent mortality in insects like the

adzuki bean weevil (Callosobruchus chinensis) and has an LC50 value of 9.2 µg/mL against

the carmine spider mite (Tetranychus telarius).[15]

Ionophore Activity: Studies have investigated its function as a monovalent cation ionophore,

showing high selectivity for certain ions across bilayer membranes.[15]
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Immunosuppressive Effects: Tetranactin has been found to suppress the proliferation of

human T lymphocytes and inhibit the formation of experimental autoimmune uveoretinitis in

rats.[15]

For specific experimental protocols, researchers should refer to publications such as:

Ando, K., et al. (1971). Tetranactin, a new miticidal antibiotic. I. Isolation, characterization

and properties of tetranactin. J. Antibiot. (Tokyo), 24(6), 347-352.[2]

Walker, G., et al. Tetranactin inhibits interleukin 1 β and cAMP induction of group II

phospholipase A2 in rat renal mesangial cells.
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Caption: Workflow for the safe handling of Tetranactin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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